6-(2,3-Dimethylphenyl)picolinic acid, 95%

• IUPAC Name: 6-(2,3-dimethylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-5-3-6-11(10(9)2)12-7-4-8-13(15-12)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: INCQLJAGXNXBMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=NC(=CC=C2)C(=O)O)C
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

6-(2,3-Dimethylphenyl)picolinic acid (6-DMPPA) is an organic compound belonging to the class of carboxylic acids. The molecular formula of 6-DMPPA is C10H11NO2 and it has a molecular weight of 177.20 g/mol. 6-DMPPA is a white crystalline solid with a melting point of 75-78°C. 6-DMPPA is a widely used reagent in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. It is also used in research and laboratory experiments to study the biochemical and physiological effects of various compounds. In

Mechanism of Action

The mechanism of action of 6-(2,3-Dimethylphenyl)picolinic acid, 95% is not fully understood. However, it is known that 6-(2,3-Dimethylphenyl)picolinic acid, 95% is an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is believed that 6-(2,3-Dimethylphenyl)picolinic acid, 95% binds to the active site of the enzyme and prevents it from breaking down acetylcholine. This leads to an increase in acetylcholine levels in the brain, which can lead to a variety of effects, including memory enhancement, improved cognitive function, and enhanced mood.
Biochemical and Physiological Effects
6-(2,3-Dimethylphenyl)picolinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can lead to improved memory, enhanced cognitive function, and enhanced mood. 6-(2,3-Dimethylphenyl)picolinic acid, 95% has also been shown to increase the levels of serotonin in the brain, which can lead to improved mood and reduced anxiety. In addition, 6-(2,3-Dimethylphenyl)picolinic acid, 95% has been shown to reduce inflammation, improve insulin sensitivity, and reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(2,3-Dimethylphenyl)picolinic acid, 95% in laboratory experiments include its low cost, ease of synthesis, and its availability. 6-(2,3-Dimethylphenyl)picolinic acid, 95% is also relatively stable and can be stored for long periods of time. The main limitation of using 6-(2,3-Dimethylphenyl)picolinic acid, 95% in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

The future directions for 6-(2,3-Dimethylphenyl)picolinic acid, 95% research include further investigation into its mechanism of action, its potential therapeutic applications, and its effects on the biochemical and physiological processes in the body. Additionally, further research could be conducted to determine the optimal dosage and to investigate the potential side effects of 6-(2,3-Dimethylphenyl)picolinic acid, 95%. Finally, research could be conducted to develop new synthesis methods for 6-(2,3-Dimethylphenyl)picolinic acid, 95% and to develop new applications for its use.

Synthesis Methods

6-(2,3-Dimethylphenyl)picolinic acid, 95% can be synthesized by a variety of methods. The most common synthesis methods are the Friedel-Crafts acylation of anisole, the condensation of dimethyl phenylmalonate with ethyl acetoacetate, and the reaction of dimethyl phenylmalonate with acetic anhydride.

Scientific Research Applications

6-(2,3-Dimethylphenyl)picolinic acid, 95% has been used in a variety of scientific research applications. It has been used to study the structure-activity relationships of various compounds and to investigate the biochemical and physiological effects of various compounds. 6-(2,3-Dimethylphenyl)picolinic acid, 95% has also been used to study the mechanisms of drug action and to develop new drugs for the treatment of various diseases.